{3-(3-methoxybenzyl)-1-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-3-piperidinyl}methanol

• IUPAC Name: [3-[(3-methoxyphenyl)methyl]-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C24H31NO3/c1-27-22-11-5-8-20(16-22)17-24(19-26)13-7-15-25(18-24)14-6-10-21-9-3-4-12-23(21)28-2/h3-6,8-12,16,26H,7,13-15,17-19H2,1-2H3/b10-6+
• InChI Key: LCASWJPGEVBKPS-UXBLZVDNSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2(CCCN(C2)CC=CC3=CC=CC=C3OC)CO
• Isomeric SMILES: COC1=CC=CC(=C1)CC2(CCCN(C2)C/C=C/C3=CC=CC=C3OC)CO
• Molecular Formula: C24H31NO3
• Molecular Weight: 381.5 g/mol

Description

This compound is part of a broader category of chemicals that involve complex synthesis processes and are subject to detailed molecular, physical, and chemical analyses. Its structure suggests involvement in potentially significant biochemical interactions.

Synthesis Analysis

The synthesis of related piperidinyl methanol compounds involves multi-component reactions, starting from basic materials like malononitrile, methoxybenzaldehyde, and piperidine, yielding novel compounds through one-pot synthesis methods at room temperature with a focus on efficiency and structural confirmation through various spectroscopic techniques (Wu Feng, 2011).

Molecular Structure Analysis

The crystal structure of similar compounds, determined through X-ray crystallography, reveals detailed geometry around core elements, indicating a chair conformation for the piperidine ring and providing insights into the molecular conformations and interactions within the crystal lattice (H. R. Girish et al., 2008).

Chemical Reactions and Properties

Chemical properties, including reactivity and the potential for forming diverse derivatives, are highlighted by the synthesis routes and reactions with various reagents, leading to structurally and functionally diverse outcomes. These processes are meticulously designed to manipulate the molecule's functional groups, enabling the targeted synthesis of novel derivatives with specific characteristics (J. Elix et al., 1986).

Physical Properties Analysis

The physical properties, such as crystalline structure, are crucial for understanding the compound's stability and behavior under different conditions. Crystallography studies provide valuable data on the compound's solid-state configuration, helping to predict its solubility, stability, and interaction with biological molecules (S. Prasad et al., 2015).

Chemical Properties Analysis

The compound's chemical properties, including its reactivity, functional group interactions, and potential for modification, are central to its applications in various fields. Detailed studies, such as those involving NMR spectroscopy and crystallography, shed light on these properties, offering insights into how the compound interacts with other molecules and the potential for creating targeted derivatives for specific applications (S. Naveen et al., 2007).

Scientific Research Applications

Synthesis and Characterization

• Three-component Synthesis : Novel pyridine derivatives with structural similarities were synthesized using a three-component reaction, demonstrating a method for creating complex molecules from simpler starting materials (Wu Feng, 2011).
• Structural Insights : Studies on piperazine derivatives have provided insights into the synthesis and solution structures, highlighting the importance of structural configuration in chemical reactions (J. Elix et al., 1986).

Chemical Reactivity and Protection

• Selective Cleavage of Protective Groups : Research has shown methods for selectively deprotecting trityl ethers to alcohols, an important step in the synthesis of complex molecules, without affecting other protective groups (J. Yadav & B. S. Subba Reddy, 2000).

Catalytic Applications

• Oxidation Catalysis : The catalytic oxidation of primary alcohols and hydrocarbons using encapsulated molybdenum(VI) complexes demonstrates the potential of complex molecules in catalysis, showing improved activity and stability (M. Ghorbanloo & Ali Maleki Alamooti, 2017).

DNA Binding Studies

• DNA Interaction : Complexes based on macroacyclic Schiff base ligands have been studied for their DNA binding capabilities, highlighting the biomedical research applications of such molecules (H. Keypour et al., 2020).